
What is N3-Gly-Gly-OH chemical structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N3-Gly-Gly-OH

Cat. No.: B2421856 Get Quote

An In-depth Technical Guide on the Chemical Structure of N3-Gly-Gly-OH

Introduction
N3-Gly-Gly-OH, systematically known as azidoacetyl-glycyl-glycine, is a modified dipeptide of

significant interest in chemical biology and drug development. The incorporation of an azido

(N3) group at the N-terminus provides a versatile chemical handle for "click chemistry"

reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the

strain-promoted azide-alkyne cycloaddition (SPAAC). This functionality allows for the specific

and efficient labeling of N3-Gly-Gly-OH and its conjugates with reporter molecules such as

fluorophores, biotin, or other tags, making it a valuable tool for studying biological processes.

Chemical Structure and Properties
The fundamental structure of N3-Gly-Gly-OH consists of a glycyl-glycine dipeptide backbone.

An azidoacetyl group is attached to the N-terminal amino group of the first glycine residue via

an amide bond. The C-terminus of the second glycine residue is a free carboxylic acid.

Molecular Formula: C6H9N5O4

Chemical Structure:

Caption: 2D chemical structure of N3-Gly-Gly-OH.

Physicochemical Properties
The following table summarizes key quantitative data for N3-Gly-Gly-OH.
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Property Value

Molecular Weight 215.17 g/mol

Molecular Formula C6H9N5O4

IUPAC Name
2-(2-azidoacetamido)-N-

(carboxymethyl)acetamide

CAS Number Not available

Topological Polar Surface Area 144 Å²

Hydrogen Bond Donors 3

Hydrogen Bond Acceptors 6

LogP (calculated) -2.1

Experimental Protocols
Synthesis of N3-Gly-Gly-OH via Solid-Phase Peptide
Synthesis (SPPS)
This protocol outlines a standard method for synthesizing N3-Gly-Gly-OH using Fmoc-based

solid-phase peptide synthesis.

Materials:

Fmoc-Gly-Wang resin

Fmoc-Gly-OH

Azidoacetic acid

N,N'-Diisopropylcarbodiimide (DIC)

OxymaPure

20% Piperidine in Dimethylformamide (DMF)
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Dichloromethane (DCM)

Trifluoroacetic acid (TFA) cleavage cocktail (e.g., 95% TFA, 2.5% H2O, 2.5%

Triisopropylsilane)

Protocol:

Resin Swelling: Swell Fmoc-Gly-Wang resin in DMF for 30 minutes.

Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, repeat once.

Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

Second Glycine Coupling: Dissolve Fmoc-Gly-OH (3 eq), DIC (3 eq), and OxymaPure (3 eq)

in DMF. Add the solution to the deprotected resin and shake for 2 hours. Wash the resin as in

step 2.

Fmoc Deprotection: Repeat step 2.

Azidoacetic Acid Coupling: Dissolve azidoacetic acid (3 eq), DIC (3 eq), and OxymaPure (3

eq) in DMF. Add the solution to the resin and shake for 2 hours. Wash the resin as in step 2.

Cleavage and Deprotection: Wash the resin with DCM and dry under vacuum. Treat the resin

with the TFA cleavage cocktail for 2 hours to cleave the peptide from the resin and remove

side-chain protecting groups.

Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether. Centrifuge to

collect the peptide pellet. Purify the crude product by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Lyophilization: Lyophilize the pure fractions to obtain N3-Gly-Gly-OH as a white solid.
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1. Swell Fmoc-Gly-Wang Resin

2. Fmoc Deprotection

3. Couple Fmoc-Gly-OH

4. Fmoc Deprotection

5. Couple Azidoacetic Acid

6. Cleave from Resin with TFA

7. Purify by RP-HPLC

8. Lyophilize to obtain N3-Gly-Gly-OH

Click to download full resolution via product page

Caption: Workflow for the solid-phase synthesis of N3-Gly-Gly-OH.

Applications in Signaling Pathway Analysis
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N3-Gly-Gly-OH can be used as a metabolic label or a building block in peptide synthesis to

probe various biological pathways. For instance, if incorporated into a substrate for a specific

enzyme, its subsequent modification and localization can be tracked using click chemistry.
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Caption: Use of an N3-peptide probe in an enzymatic assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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